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Abstract

Elevated intraocular pressure (IOP) is a primary and modifiable risk factor for glaucoma, a
progressive optic neuropathy that can lead to irreversible blindness. A critical determinant of
IOP is the episcleral venous pressure (EVP), which represents the pressure in the veins that
drain aqueous humor from the eye.[1] Foslevcromakalim (formerly known as QLS-101) is an
innovative prodrug of levcromakalim, a potent ATP-sensitive potassium (KATP) channel
opener, being developed as a topical ophthalmic solution to lower IOP.[1] This technical guide
provides an in-depth analysis of the mechanism of action, preclinical and clinical data, and
experimental methodologies related to Foslevcromakalim's role in modulating EVP. By
targeting the distal outflow pathway, Foslevcromakalim presents a novel therapeutic strategy
for the management of glaucoma.

Introduction: The Significance of Episcleral Venous
Pressure in Glaucoma

Intraocular pressure is governed by the balance between aqueous humor production and its
drainage through the trabecular and uveoscleral outflow pathways. The conventional outflow
pathway, which accounts for the majority of aqueous humor drainage, terminates in the
episcleral veins.[2] Consequently, the pressure within these veins, the EVP, establishes a floor
below which IOP cannot be reduced by conventional means.[2] In healthy individuals, EVP is a
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relatively stable component of IOP; however, its elevation can contribute to the pathogenesis of
glaucoma. Foslevcromakalim represents a new class of ocular hypotensive agents that
uniquely target the modulation of EVP.

Mechanism of Action: KATP Channel Activation and
Vasodilation

Foslevcromakalim is a phosphate ester prodrug that, upon topical administration to the eye, is
converted by alkaline phosphatases present in ocular tissues into its active moiety,
leveromakalim.[3] Levcromakalim is a selective opener of ATP-sensitive potassium (KATP)
channels.[1] These channels are present in the smooth muscle cells of the vasculature,
including the episcleral veins.

The activation of KATP channels in these venous smooth muscle cells leads to an efflux of
potassium ions, causing hyperpolarization of the cell membrane. This hyperpolarization inhibits
the influx of calcium through voltage-gated calcium channels, resulting in smooth muscle
relaxation and vasodilation. The widening of the episcleral veins reduces resistance to aqueous
humor outflow from Schlemm's canal, thereby lowering EVP and, consequently, IOP.[4][5]

Signaling Pathway of Levcromakalim in Episcleral
Venous Smooth Muscle

Click to download full resolution via product page

Caption: Signaling pathway of Foslevcromakalim in reducing episcleral venous pressure.

Data Presentation: Preclinical and Clinical Findings

The ocular hypotensive effects of Foslevcromakalim and its active metabolite have been
evaluated in a variety of preclinical models and in human clinical trials.
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Table 1: Preclinical Efficacy of Foslevcromakalim (QLS-

101) and Related Compounds

Species/IMo DoselConce IOP EVP
Compound . . . Reference
del ntration Reduction Reduction
21+04
C57BL/6J 0.2% once
QLS-101 ] ] mmHg (after Not Reported  [3]
Mice daily
5 days)
48+0.7
C57BL/6J 0.4% once mmHg
QLS-101 ] ] i Not Reported  [3]
Mice daily (sustained for
24h)
Normotensive 10 mM once 18.9% +
CKLP1 ] Not Reported  [6]
Dogs daily 1.1%
African Green 10 mM once 16.7% =
CKLP1 ) Not Reported  [6]
Monkeys daily 6.7%
Reduced Reduced
Latanoprost Balb/c Mice 0.005% from 11.1to from 5.0 to [7]
7.7 mmHg 3.7 mmHg

*CKLP1 is a cromakalim prodrug closely related to Foslevcromakalim.

Table 2: Pharmacokinetic Parameters of
Foslevcromakalim (QLS-101) and Levcromakalim
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. Dose Levcromak
Parameter Species . QLS-101 . Reference
(Topical) alim
Plasma T1/2 ) 0.8-3.2 Similar to
Rabbits 5.50-8.82 [8]
(h) mg/eye/day QLS-101
Plasma T1/2 0.8-3.2 Similar to
Dogs 3.32-6.18 [8]
(h) mg/eye/day QLS-101
Plasma
10 mM once
Cmax Dogs ] 106+1.6 1.2+0.2 [6]
daily
(ng/mL)
Plasma Tmax 10 mM once
, Dogs ] 80.0 + 34.6 120 [6]
(min) daily

Clinical Trial Summary

Phase 2 clinical trials (QC-201) for Foslevcromakalim (QLS-101) in patients with primary
open-angle glaucoma (POAG) or ocular hypertension have demonstrated a favorable safety
and tolerability profile, with no evidence of hyperemia (eye redness).[4][5] The trials also
showed a positive efficacy signal in lowering IOP.[4][5] A second-generation formulation, QLS-
111, in a Phase 2 study of 62 adults with POAG or OHT, showed that a 0.015% concentration
dosed in the evening resulted in a mean IOP reduction of 3.7 mmHg from baseline.[9] In a
separate study, QLS-111 as an adjunct to latanoprost demonstrated a further 3.2 mmHg to 3.6
mmHg reduction in IOP.[9]

Experimental Protocols

In Vivo Measurement of Episcleral Venous Pressure in
Mice

This protocol is adapted from methodologies utilizing constant-flow infusion to determine
agueous humor dynamics.

Objective: To measure EVP in anesthetized mice.

Materials:
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Anesthesia (e.g., ketamine/xylazine cocktail)

30-gauge microneedle

Pressure transducer

Microdialysis infusion pump

Reservoir manometer

Stereomicroscope

Sterile saline solution (BSS-Plus®)

Procedure:

Anesthetize the mouse according to approved institutional protocols.
Place the mouse on a heated platform to maintain body temperature.

Under a stereomicroscope, cannulate the anterior chamber of the eye with a 30-gauge
microneedle connected to the pressure transducer and infusion system.

Record the baseline IOP.
Switch the infusion line to the reservoir manometer.

Gradually lower the height of the reservoir, thereby decreasing the intracameral pressure at
a controlled rate (e.g., 0.5 mmHg/min).

Carefully observe the limbal area for the first sign of blood reflux into Schlemm'’s canal from
the episcleral veins.

The pressure recorded at the moment of blood reflux is designated as the EVP.

Repeat the measurement multiple times in the same eye to ensure reproducibility.
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System Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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